Cas no 1804670-03-8 (3-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-methanol)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-methanol
• CAS No: 1804670-03-8
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4809090
• Update Time: 2025-06-10

3-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H5BrF5NO/c9-5-4(8(12,13)14)1-3(2-16)15-6(5)7(10)11/h1,7,16H,2H2
• InChI Key： KCPKPDLBLRMPHW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)N=C(CO)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 3-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-methanol

3-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-methanol (CAS No. 1804670-03-8)

The compound 3-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-methanol, identified by the CAS number 1804670-03-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are known for their versatility and wide-ranging uses in synthetic chemistry. The structure of this molecule is characterized by a pyridine ring substituted with a bromine atom at position 3, a difluoromethyl group at position 2, a trifluoromethyl group at position 4, and a hydroxymethyl group at position 6. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 3-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-methanol involves advanced organic synthesis techniques, including nucleophilic substitution and electrophilic aromatic substitution. Recent studies have highlighted the importance of fluorinated pyridines in drug discovery due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The presence of multiple fluorinated groups in this compound suggests that it may exhibit enhanced lipophilicity and resistance to enzymatic degradation, making it a promising candidate for medicinal chemistry research.

One of the most intriguing aspects of this compound is its potential application in agrochemicals. Pyridine derivatives are frequently employed as active ingredients in pesticides and herbicides due to their ability to inhibit key enzymes in target organisms. The brominated and fluorinated substituents in this molecule may enhance its selectivity and efficacy against specific pests or weeds, while minimizing adverse effects on non-target species. Recent research has also explored the use of such compounds in resistance management strategies, where their unique modes of action can help overcome the growing issue of pest resistance.

In the field of materials science, 3-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-methanol has shown potential as a precursor for the synthesis of advanced materials such as conductive polymers and optoelectronic devices. The pyridine ring serves as a versatile platform for functionalization, while the electron-withdrawing fluorinated groups can modulate the electronic properties of the resulting materials. This makes the compound an attractive building block for researchers working on next-generation electronic materials.

From a toxicological perspective, understanding the safety profile of this compound is crucial for its responsible use in various applications. Recent studies have focused on evaluating its acute and chronic toxicity profiles, as well as its potential for bioaccumulation in aquatic systems. These studies are essential for ensuring that any commercial applications of this compound comply with regulatory standards and environmental guidelines.

Looking ahead, the development of efficient synthesis routes for 3-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-methanol remains an area of active research. Chemists are exploring catalytic methods and green chemistry principles to minimize waste and improve yields. Additionally, computational modeling techniques are being employed to predict the compound's behavior in different chemical environments, aiding in its optimization for specific applications.

In conclusion, 3-Bromo-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-methanol (CAS No. 1804670-03-8) is a multifaceted organic compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in these fields. As our understanding of its properties continues to grow, so too does its potential to contribute to groundbreaking advancements in science and technology.